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The Girdler Sulfide (GS) process stands as a cornerstone of industrial heavy water (deuterium
oxide, D20) production.[1][2] This technology, independently developed by Karl-Hermann Geib
and Jerome S. Spevack in 1943, leverages the temperature-dependent equilibrium of
deuterium exchange between hydrogen sulfide (H2S) and water.[1][2] While being a highly
energy-intensive method, its efficiency in large-scale production has made it a significant
contributor to the global supply of heavy water, a critical component in certain nuclear reactor
designs and a valuable tool in various scientific and medical research fields, including drug
development.[1][2][3][4]

This technical guide provides a comprehensive overview of the Girdler Sulfide process,
detailing its core principles, operational parameters, and the underlying scientific framework.

Core Principles: A Dual-Temperature Isotopic
Exchange

The GS process is predicated on the reversible isotopic exchange reaction between water and
hydrogen sulfide:

H20 + HDS = HDO + H2S[1][2]

The equilibrium of this reaction is sensitive to temperature. At lower temperatures, deuterium
atoms preferentially migrate from the hydrogen sulfide gas to the liquid water phase.
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Conversely, at higher temperatures, the equilibrium shifts, favoring the transfer of deuterium
from the water to the hydrogen sulfide gas. The GS process ingeniously exploits this differential
behavior in a continuous, counter-current flow system.

The core of a GS plant consists of a pair of large towers: a cold tower maintained at
approximately 30°C and a hot tower operating at around 130°C.[1][2] Within these towers,
water flows downwards while hydrogen sulfide gas flows upwards, facilitating intimate contact
and isotopic exchange.

Process Description: The Multi-Stage Cascade

To achieve the significant enrichment required for commercial-grade heavy water, the GS
process employs a multi-stage cascade system. Each stage consists of a hot and cold tower
pair.

o First Stage Enrichment: Natural water, containing approximately 155 parts per million (ppm)
of deuterium, is first demineralized and deaerated before being fed into the top of the cold
tower. Here, it comes into contact with a rising stream of deuterium-enriched hydrogen
sulfide gas coming from the hot tower. The favorable low-temperature equilibrium allows for
the transfer of deuterium from the H2S to the water, slightly enriching the water.

o Hot Tower Transfer: The now slightly deuterium-enriched water from the bottom of the cold
tower is then fed to the top of the hot tower. In the hot tower, it encounters a counter-current
of H2S gas that is lean in deuterium. At the higher temperature, the equilibrium shifts, and
deuterium transfers from the water to the Hz2S gas. This enriches the H2S gas which is then
cycled back to the cold tower.

o Cascaded Enrichment: The water leaving the bottom of the hot tower is now depleted in
deuterium compared to the feed water and is discharged. The enriched water from the
bottom of the first-stage cold tower is fed as the input to the subsequent stage of the
cascade. This process is repeated through multiple stages, with the concentration of
deuterium in the water progressively increasing at each stage. Typically, the GS process
enriches the water to a concentration of 15-20% D20.[2]

» Final Purification: The enriched water from the final stage of the GS process is then
subjected to a final purification step, usually vacuum distillation, to achieve reactor-grade
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heavy water with a purity of over 99.75%.

Quantitative Process Parameters

The operational efficiency of the Girdler Sulfide process is dictated by a set of critical
parameters. The following tables summarize key quantitative data associated with the process.

Parameter Value Reference
Cold Tower Temperature ~ 30 °C (86 °F) [1][2]
Hot Tower Temperature ~ 130 °C (266 °F) [1112]
Operating Pressure ~ 2 MPa (290 psi) [5]
Equilibrium Constant (K) at

2.33 [1](2]
30°C
Equilibrium Constant (K) at

1.82 [1][2]
130°C
Initial Deuterium Concentration
_ ~155 ppm
in Water
Enrichment after GS Process 15-20% D20 [2]

Final Purity (after distillation) > 99.75% D20

Feed Water to Heavy Water
) ~340,000: 1 [1][2]
Ratio (by mass)

Experimental Protocols

Detailed experimental protocols for the Girdler Sulfide process at an industrial scale are
proprietary and not readily available in public literature. However, the principles of studying and
optimizing such a process would involve the following key experimental areas:

Determination of Isotopic Exchange Equilibrium
Constants
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Objective: To experimentally verify the equilibrium constants for the deuterium exchange

reaction between H20 and H2S at various temperatures.

Methodology:

o Apparatus: A high-pressure, temperature-controlled reaction vessel (autoclave) equipped

with sampling ports for both liquid and gas phases.

e Procedure:

[¢]

A known quantity of deionized water with a specific initial deuterium concentration is
placed in the reactor.

The reactor is purged with an inert gas to remove air.

A known quantity of hydrogen sulfide gas with a specific initial deuterium concentration is
introduced into the reactor.

The reactor is brought to the desired temperature and pressure and allowed to reach
equilibrium. The system is continuously stirred or agitated to ensure thorough mixing.

Once equilibrium is established (as determined by stable isotopic compaositions over time),
samples of both the liquid water and the hydrogen sulfide gas are carefully extracted.

The deuterium concentration in both phases is measured using techniques such as mass
spectrometry or nuclear magnetic resonance (NMR) spectroscopy.

The equilibrium constant (K) is calculated from the measured concentrations of the
different isotopic species (H20, HDO, Hz2S, HDS) at equilibrium.

This procedure is repeated at various temperatures to determine the temperature
dependency of the equilibrium constant.

Measurement of Sieve Tray Efficiency

Objective: To determine the efficiency of the sieve trays used in the hot and cold towers for

promoting mass transfer and isotopic exchange.
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Methodology:

o Apparatus: A pilot-scale or laboratory-scale sieve tray column designed to simulate the
conditions of the GS process. The column should have sampling points at the inlet and outlet
of a specific tray for both liquid and gas streams.

e Procedure:

o

The column is operated under steady-state conditions with known flow rates,
temperatures, and isotopic concentrations of the feed water and hydrogen sulfide gas.

o Samples of the liquid and gas are taken from just above and just below the test tray.
o The isotopic concentrations of deuterium in these samples are analyzed.

o The Murphree tray efficiency (E_mv) is then calculated using the following formula: E_mv
= (y_n-y_{n+1}) / (y_n* - y_{n+1}) where:

» y nis the mole fraction of deuterium in the vapor leaving the tray.
» y {n+1}is the mole fraction of deuterium in the vapor entering the tray.

» Yy n*is the mole fraction of deuterium in the vapor that would be in equilibrium with the
liquid leaving the tray.

o This experimental setup allows for the evaluation of different tray designs, operating
conditions (e.g., flow rates), and their impact on mass transfer efficiency.

Visualizing the Girdler Sulfide Process

The following diagrams, generated using the DOT language, illustrate the key aspects of the
Girdler Sulfide process.

Girdler Sulfide Process: Single Stage Workflow
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Caption: A simplified workflow of a single stage in the Girdler Sulfide process.

Isotopic Exchange Equilibrium in the Girdler Sulfide
Process “dot
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Caption: Logical flow of a multi-stage cascade for deuterium enrichment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b085110#girdler-sulfide-process-for-heavy-water-production
https://www.benchchem.com/product/b085110#girdler-sulfide-process-for-heavy-water-production
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

